Cas no 2229463-61-8 (5-(2-Hydroxypropan-2-yl)-2-nitrophenol)

• Product Name: 5-(2-Hydroxypropan-2-yl)-2-nitrophenol
• CAS No: 2229463-61-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5604494
• PubChem ID: 165618438
• Update Time: 2025-07-19

5-(2-Hydroxypropan-2-yl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2229463-61-8
• 5-(2-hydroxypropan-2-yl)-2-nitrophenol
• EN300-1815677
• 5-(2-Hydroxypropan-2-yl)-2-nitrophenol

• Inchi： 1S/C9H11NO4/c1-9(2,12)6-3-4-7(10(13)14)8(11)5-6/h3-5,11-12H,1-2H3
• InChI Key： PNLYGDIADSRGLJ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(=C(C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.3Ų

Additional information on 5-(2-Hydroxypropan-2-yl)-2-nitrophenol

Introduction to 5-(2-Hydroxypropan-2-yl)-2-nitrophenol (CAS No. 2229463-61-8)

5-(2-Hydroxypropan-2-yl)-2-nitrophenol, identified by its Chemical Abstracts Service (CAS) number 2229463-61-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a nitro group and a hydroxyl-substituted isopropyl side chain on a phenolic backbone, exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery.

The structural motif of 5-(2-Hydroxypropan-2-yl)-2-nitrophenol combines the electron-withdrawing nature of the nitro group with the hydrogen-bonding capability of the hydroxyl moiety. This combination not only influences its physicochemical properties but also opens up diverse possibilities for its interaction with biological targets. The presence of the isopropyl group at the 2-position introduces steric and electronic effects that can modulate reactivity and binding affinity, making it a valuable scaffold for designing novel chemical entities.

In recent years, there has been growing interest in nitroaromatic compounds due to their versatile pharmacological properties. The nitro group, while traditionally associated with explosive materials, has found a niche in medicinal chemistry as a pharmacophore capable of undergoing bioactivation to reactive intermediates. This bioactivation process can lead to covalent binding to biological targets, which may be exploited for therapeutic purposes. For instance, studies have shown that nitroaromatics can exhibit antimicrobial, anti-inflammatory, and anticancer activities by generating reactive oxygen species or by directly interacting with enzymes and receptors.

5-(2-Hydroxypropan-2-yl)-2-nitrophenol represents an intriguing derivative within this class of compounds. The hydroxyl group at the 3-position provides an additional site for hydrogen bonding and molecular recognition, which could enhance binding to biological targets. Furthermore, the isopropyl substituent at the 2-position may influence the compound's solubility and metabolic stability, factors that are critical for drug development. These structural features make 5-(2-Hydroxypropan-2-yl)-2-nitrophenol a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 5-(2-Hydroxypropan-2-yl)-2-nitrophenol is its potential for bioconversion into pharmacologically active species. The nitro group can be reduced to an amine under physiological conditions or in the presence of specific enzymes, leading to the formation of 5-(2-hydroxypropyl)aniline. This transformation can alter the compound's biological activity significantly. For example, some derivatives of nitroaromatics have been shown to exhibit enhanced cytotoxicity upon reduction, suggesting that 5-(2-Hydroxypropan-2-yl)-2-nitrophenol may also demonstrate such properties.

Recent research has highlighted the importance of understanding the metabolic fate of drug candidates to optimize their therapeutic efficacy and safety profiles. The presence of both hydroxyl and nitro groups in 5-(2-Hydroxypropan-2-yl)-2-nitrophenol suggests that it may undergo multiple metabolic pathways, including oxidation, reduction, and conjugation reactions. Investigating these pathways could provide insights into how the compound is processed in vivo and how its activity is modulated over time. Such information is crucial for designing prodrugs or analogs with improved pharmacokinetic properties.

The synthesis of 5-(2-Hydroxypropan-2-yl)-2-nitrophenol presents an interesting challenge due to its complex structural features. Traditional synthetic routes may involve nitration of precursors followed by functional group transformations to introduce the hydroxyl and isopropyl groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry, could offer more efficient routes to this compound. Optimizing these synthetic strategies would not only facilitate access to 5-(2-Hydroxypropan-2-yl)-2-nitrophenol but also provide insights into scalable production methods for related compounds.

In conclusion, 5-(2-Hydroxypropan-2-yl)-2-nitrophenol (CAS No. 2229463-61-8) is a structurally unique compound with potential applications in pharmaceutical research. Its combination of functional groups—nitro, hydroxyl, and isopropyl—makes it a versatile scaffold for drug discovery. Ongoing studies into its biological activity, metabolic pathways, and synthetic methodologies are expected to yield valuable insights into its therapeutic potential. As research in this area progresses, 5-(2-Hydroxypropan-2-yl)-2-nitrophenol may emerge as a key compound in developing novel treatments for various diseases.